3-(4-Ethoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-(4-ethoxycarbonylphenyl)-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C17H13F3O4/c1-2-24-16(23)11-5-3-10(4-6-11)12-7-13(15(21)22)9-14(8-12)17(18,19)20/h3-9H,2H2,1H3,(H,21,22)
• InChI Key: AAHDJHNKWSFUIW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O
• Molecular Formula: C17H13F3O4
• DSSTOX Substance ID: DTXSID90691421
• Molecular Weight: 338.28 g/mol
• CAS RN: 1261916-36-2

Description

3-(4-Ethoxycarbonylphenyl)-5-trifluoromethylbenzoic acid, or ECF-TBA, is a novel compound that has recently been discovered to have multiple applications in both scientific research and industrial applications. ECF-TBA is a highly effective reagent that can be used to synthesize a variety of compounds, including those with pharmaceutical applications. In addition, ECF-TBA has also been found to have a number of biochemical and physiological effects that make it a promising candidate for further research and development.

Scientific Research Applications

ECF-TBA has been found to have a number of applications in scientific research. For example, ECF-TBA has been used as a reagent in the synthesis of a variety of compounds, including those with pharmaceutical applications. In addition, ECF-TBA has also been used as an inhibitor of the enzyme cytochrome P450 2C9, which is involved in the metabolism of certain drugs. ECF-TBA has also been used in the study of protein-protein interactions, as well as in the study of the structure and function of enzymes.

Mechanism of Action

The mechanism of action of ECF-TBA is not fully understood at this time. However, it is believed that ECF-TBA acts as an inhibitor of the enzyme cytochrome P450 2C9, which is involved in the metabolism of certain drugs. In addition, ECF-TBA is also believed to interact with proteins in a manner that may be beneficial for the study of protein-protein interactions.
Biochemical and Physiological Effects
ECF-TBA has been found to have a number of biochemical and physiological effects. For example, ECF-TBA has been found to inhibit the enzyme cytochrome P450 2C9, which is involved in the metabolism of certain drugs. In addition, ECF-TBA has also been found to interact with proteins in a manner that may be beneficial for the study of protein-protein interactions.

Advantages and Limitations for Lab Experiments

The advantages of using ECF-TBA in laboratory experiments include its ease of synthesis and availability, as well as its ability to inhibit the enzyme cytochrome P450 2C9 and interact with proteins in a beneficial manner. However, there are also some limitations to using ECF-TBA in laboratory experiments. For example, ECF-TBA is a relatively new compound and its long-term effects on biological systems are not yet fully understood. In addition, ECF-TBA is a relatively expensive reagent, which may limit its use in some laboratory experiments.

Future Directions

There are a number of potential future directions for ECF-TBA. For example, further research into the mechanism of action of ECF-TBA may lead to a better understanding of its biochemical and physiological effects. In addition, further research into the long-term effects of ECF-TBA on biological systems may lead to the development of new and improved applications for this compound. Finally, further research into the synthesis of ECF-TBA may lead to the development of more cost-effective production methods.

Synthesis Methods

ECF-TBA can be synthesized through a two-step process. The first step involves the reaction of 4-ethoxycarbonylphenyl trifluoromethylbenzoic acid with sodium hydroxide. This reaction produces a trifluoromethylbenzoic acid salt, which is then reacted with acetic acid to form ECF-TBA. This two-step process is relatively simple and can be easily scaled up for larger-scale applications.